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Abstract
Silymarin, a flavonoid complex extracted from milk thistle (Silybum marianum), is a well-

documented hepatoprotective agent with potent antioxidant and anti-inflammatory properties.

[1] However, its clinical efficacy is significantly hampered by its poor aqueous solubility and low

oral bioavailability, estimated to be between 23% and 47%.[2][3][4][5][6] This limitation stems

from its poor water solubility, leading to inadequate dissolution in the gastrointestinal tract, and

extensive first-pass metabolism.[1][7] To overcome these challenges, various advanced

formulation strategies have been developed to enhance the systemic absorption of silymarin.

This document provides detailed application notes and experimental protocols for the

formulation, characterization, and evaluation of silymarin-loaded nanoparticles, phytosomes,

self-emulsifying drug delivery systems (SEDDS), solid lipid nanoparticles (SLNs), and

cyclodextrin inclusion complexes. These protocols are intended for researchers, scientists, and

drug development professionals working to improve the therapeutic potential of silymarin.
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Several nanotechnological approaches have proven effective in increasing the oral

bioavailability of silymarin. These strategies primarily focus on improving its solubility and

dissolution rate, protecting it from degradation and metabolism in the gastrointestinal tract, and

enhancing its permeation across the intestinal epithelium.

Table 1: Summary of Silymarin Formulations and their Impact on Oral Bioavailability
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Formulation
Type

Key
Excipients

Typical
Particle
Size (nm)

Encapsulati
on
Efficiency
(%)

Fold
Increase in
Bioavailabil
ity
(Compared
to crude
Silymarin)

References

Nanoparticles
Polymers

(e.g., PLGA)
100 - 300 > 60% 3.66 [8][9][10]

Phytosomes

Phospholipid

s (e.g.,

Phosphatidyl

choline)

130 - 220 > 97% ~6 [11][12]

SEDDS/SME

DDS

Oils,

Surfactants,

Co-

surfactants

20 - 100 N/A 2.2 - 3.6 [13][14][15]

Solid Lipid

Nanoparticles

(SLNs)

Solid Lipids

(e.g., Stearic

Acid, GMS),

Surfactants

150 - 500 > 79%

2.08 - 2.54

(size-

dependent)

[10][16][17]

Cyclodextrin

Complexes

β-

Cyclodextrin,

HP-β-

Cyclodextrin

Molecular

Inclusion
N/A

Not explicitly

quantified in

folds, but

significant

improvement

in solubility

and

dissolution.

[3][4][11][18]

Experimental Protocols
Formulation Preparation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7277158/
https://jpionline.org/storage/2023/05/IntJPharmInvestigation-12-3-299.pdf
https://www.researchgate.net/publication/7268207_A_new_silymarin_preparation_based_on_solid_dispersion_technique
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099081/
https://www.tandfonline.com/doi/full/10.1080/10717540701203034
https://www.researchgate.net/publication/280116989_Silymarin_Suppresses_Cellular_Inflammation_By_Inducing_Reparative_Stress_Signaling
https://www.researchgate.net/publication/6137317_Preparation_and_Characterization_of_Solid_Lipid_Nanoparticles_Containing_Silibinin
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902333/
https://www.researchgate.net/publication/7268207_A_new_silymarin_preparation_based_on_solid_dispersion_technique
https://www.researchgate.net/publication/313016376_Silymarin_protects_against_acrylamide-induced_neurotoxicity_via_Nrf2_signalling_in_PC12_cells
https://www.tandfonline.com/doi/pdf/10.1080/10717540701203034
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600178/
https://www.researchgate.net/publication/51620387_Preparation_and_Evaluation_of_Silymarin_b-cyclodextrin_Molecular_Inclusion_Complexes
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159273/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the emulsification of an organic phase containing the drug and polymer

into an aqueous phase, followed by the removal of the organic solvent.

Materials:

Silymarin

Poly(D,L-lactic-co-glycolic acid) (PLGA)

Dichloromethane (DCM) or Ethyl Acetate

Polyvinyl alcohol (PVA) or other suitable surfactant

Deionized water

Protocol:

Organic Phase Preparation: Dissolve a specific amount of silymarin and PLGA in an organic

solvent (e.g., 100 mg silymarin and 400 mg PLGA in 5 mL DCM).

Aqueous Phase Preparation: Prepare an aqueous solution of a surfactant (e.g., 1% w/v PVA

in 100 mL deionized water).

Emulsification: Add the organic phase to the aqueous phase under high-speed

homogenization (e.g., 10,000 rpm for 5 minutes) to form an oil-in-water (o/w) emulsion.

Solvent Evaporation: Stir the emulsion at room temperature for several hours (e.g., 4-6

hours) using a magnetic stirrer to allow the organic solvent to evaporate completely.

Nanoparticle Collection: Centrifuge the nanoparticle suspension at a high speed (e.g.,

15,000 rpm for 20 minutes) to pellet the nanoparticles.

Washing: Wash the nanoparticle pellet with deionized water three times to remove any

residual surfactant.

Lyophilization: Resuspend the washed nanoparticles in a small volume of deionized water

containing a cryoprotectant (e.g., 5% trehalose) and freeze-dry to obtain a powder.
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Phytosomes are complexes of the natural active ingredient and phospholipids, which improve

absorption and bioavailability.

Materials:

Silymarin

Phosphatidylcholine (e.g., from soybean)

Ethanol or Acetone

Phosphate Buffered Saline (PBS), pH 7.4

Protocol:

Complex Formation: Dissolve silymarin and phosphatidylcholine in a 1:1 or 1:2 molar ratio in

a suitable organic solvent (e.g., ethanol) in a round-bottom flask.[19]

Solvent Evaporation: Evaporate the solvent using a rotary evaporator at a controlled

temperature (e.g., 40°C) to form a thin lipid film on the flask wall.[9][20]

Hydration: Hydrate the thin film with PBS (pH 7.4) by gentle rotation of the flask. This will

result in the formation of a phytosomal suspension.

Sonication (Optional): To reduce the vesicle size and improve homogeneity, the suspension

can be sonicated using a probe sonicator.[20]

SEDDS are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form

fine oil-in-water emulsions upon gentle agitation in an aqueous medium.

Materials:

Silymarin

Oil (e.g., Cinnamon oil, Capryol 90)[18][21]

Surfactant (e.g., Tween 20, Cremophor EL)[13][15][18]
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Co-surfactant (e.g., PEG 200, Transcutol P)[18][21]

Protocol:

Solubility Studies: Determine the solubility of silymarin in various oils, surfactants, and co-

surfactants to select the components with the highest solubilizing capacity.

Phase Diagram Construction: Construct a pseudo-ternary phase diagram by mixing the

selected oil, surfactant, and co-surfactant in different ratios. Titrate these mixtures with water

and observe the formation of a clear or slightly bluish emulsion to identify the self-emulsifying

region.

Formulation Preparation: Prepare the SEDDS formulation by accurately weighing and mixing

the selected oil, surfactant, and co-surfactant. Add and dissolve the required amount of

silymarin in this mixture with the aid of gentle heating and vortexing.

SLNs are colloidal carriers made from solid lipids that are solid at room temperature.

Materials:

Silymarin

Solid Lipid (e.g., Glyceryl monostearate (GMS), Stearic acid)[17][22]

Surfactant (e.g., Tween 80, Poloxamer 188)

Deionized water

Protocol:

Lipid Phase Preparation: Melt the solid lipid at a temperature about 5-10°C above its melting

point. Dissolve silymarin in the molten lipid.

Aqueous Phase Preparation: Heat the aqueous surfactant solution to the same temperature

as the lipid phase.

Homogenization: Add the hot aqueous phase to the hot lipid phase and homogenize at high

speed (e.g., 10,000-15,000 rpm) for a few minutes to form a coarse emulsion.
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Sonication: Subject the coarse emulsion to high-pressure homogenization or ultrasonication

to reduce the particle size to the nanometer range.

Cooling: Allow the nanoemulsion to cool down to room temperature while stirring, which

leads to the solidification of the lipid and the formation of SLNs.

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly water-

soluble drugs, thereby increasing their solubility.

Materials:

Silymarin

β-Cyclodextrin or a derivative (e.g., Hydroxypropyl-β-cyclodextrin)

Ethanol-water mixture

Protocol:

Mixing: Mix silymarin and cyclodextrin (e.g., in a 1:1 molar ratio) in a mortar.[18]

Kneading: Add a small amount of an ethanol-water mixture to the powder and knead the

mixture for a specified time (e.g., 45-60 minutes) to form a paste of suitable consistency.[11]

Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until

the solvent has completely evaporated.

Sieving: Pulverize the dried complex and pass it through a sieve to obtain a fine powder.

Characterization of Formulations
Table 2: Key Characterization Techniques for Silymarin Formulations
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Parameter Technique Brief Description

Particle Size and

Polydispersity Index (PDI)

Dynamic Light Scattering

(DLS)

Measures the size distribution

and homogeneity of the

nanoparticles in a suspension.

Zeta Potential
Electrophoretic Light

Scattering

Determines the surface charge

of the nanoparticles, which is

an indicator of their stability in

suspension.

Morphology

Transmission Electron

Microscopy (TEM) / Scanning

Electron Microscopy (SEM)

Visualizes the shape and

surface characteristics of the

nanoparticles.

Encapsulation Efficiency (EE)

and Drug Loading (DL)

HPLC after separation of free

drug

EE (%) = [(Total drug - Free

drug) / Total drug] x 100. DL

(%) = [(Total drug - Free drug) /

Weight of nanoparticles] x 100.

In Vitro Drug Release Dialysis Bag Method

The formulation is placed in a

dialysis bag immersed in a

release medium (e.g.,

simulated gastric and intestinal

fluids). Samples are withdrawn

at intervals and analyzed by

HPLC to determine the

cumulative drug release over

time.

In Vitro and In Vivo Evaluation
This assay is a well-established model to predict the intestinal absorption of drugs.

Protocol:

Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for approximately 21

days to allow them to differentiate and form a confluent monolayer.
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Monolayer Integrity: Assess the integrity of the cell monolayer by measuring the

transepithelial electrical resistance (TEER).

Permeability Assay:

Wash the Caco-2 monolayers with pre-warmed Hank's Balanced Salt Solution (HBSS).

Add the silymarin formulation (at a known concentration) to the apical (AP) side and fresh

HBSS to the basolateral (BL) side.

Incubate at 37°C.

At predetermined time points, collect samples from the basolateral side and replace with

fresh HBSS.

Analyze the concentration of silymarin in the collected samples using a validated HPLC

method.

Apparent Permeability Coefficient (Papp) Calculation: Calculate the Papp value using the

following equation: Papp = (dQ/dt) / (A * C0), where dQ/dt is the flux of the drug across the

monolayer, A is the surface area of the membrane, and C0 is the initial concentration of the

drug in the apical chamber.

This study is crucial to determine the extent and rate of drug absorption from a given

formulation.

Protocol:

Animal Model: Use healthy male Wistar or Sprague-Dawley rats (200-250 g).

Acclimatization and Fasting: Acclimatize the animals for at least one week before the

experiment. Fast the rats overnight (12-18 hours) with free access to water.

Dosing: Administer the silymarin formulation (e.g., nanoparticles, phytosomes, etc.) and the

control (crude silymarin suspension) orally via gavage at a specific dose (e.g., 50 mg/kg).

Blood Sampling: Collect blood samples (approximately 0.25-0.5 mL) from the tail vein or

retro-orbital plexus at predefined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into
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heparinized tubes.

Plasma Separation: Centrifuge the blood samples to separate the plasma.

Sample Preparation: Perform protein precipitation or liquid-liquid extraction to extract

silymarin from the plasma samples.

Quantification: Analyze the concentration of silybin (the main active component of silymarin)

in the plasma samples using a validated HPLC-UV or LC-MS/MS method.[3][23]

Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax

(maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the

plasma concentration-time curve) using non-compartmental analysis. The relative

bioavailability is calculated as (AUCformulation / AUCcontrol) x 100.

Signaling Pathways and Experimental Workflows
Silymarin's Mechanism of Action: Antioxidant and Anti-
inflammatory Pathways
Silymarin exerts its therapeutic effects through the modulation of key signaling pathways

involved in oxidative stress and inflammation.

Antioxidant Pathway

Anti-inflammatory Pathway

Silymarin Nrf2 Activation ARE Binding
Increased Expression of

Antioxidant Enzymes
(HO-1, NQO1)

Silymarin NF-κB Inhibition
Decreased Expression of

Pro-inflammatory Cytokines
(TNF-α, IL-1β, IL-6)

Click to download full resolution via product page
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Caption: Silymarin's dual mechanism of action.

Silymarin activates the Nrf2 antioxidant response pathway, leading to the increased expression

of cytoprotective enzymes.[8][16][24] It also inhibits the NF-κB signaling pathway, resulting in

the downregulation of pro-inflammatory cytokines.[1][2][25][26]

General Workflow for Formulation Development and
Evaluation
The following diagram illustrates the logical flow from formulation preparation to in vivo

assessment.

Formulation Preparation
(e.g., Nanoparticles, Phytosomes, etc.)

Physicochemical Characterization
(Size, Zeta Potential, EE%)

In Vitro Drug Release Study In Vitro Permeability Assay
(Caco-2 Cells)

In Vivo Oral Bioavailability Study
(Rat Model)

Pharmacokinetic Data Analysis
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Caption: Experimental workflow for silymarin formulation.

Conclusion
The formulation strategies and detailed protocols presented in this document offer a

comprehensive guide for researchers aiming to enhance the oral bioavailability of silymarin. By

employing these advanced drug delivery systems, it is possible to overcome the inherent

biopharmaceutical challenges associated with this promising natural compound, thereby

unlocking its full therapeutic potential for the management of liver diseases and other

conditions. Careful characterization and evaluation, following the outlined protocols, are

essential to ensure the development of safe and effective silymarin formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Silymarin Suppresses Cellular Inflammation By Inducing Reparative Stress Signaling -
PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. A Simple HPLC Method for the Quantitative Determination of Silybin in Rat Plasma:
Application to a Comparative Pharmacokinetic Study on Commercial Silymarin Products -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Intestinal Permeability Study of Clinically Relevant Formulations of Silibinin in Caco-2 Cell
Monolayers - PMC [pmc.ncbi.nlm.nih.gov]

6. scielo.br [scielo.br]

7. Silymarin nanoparticles through emulsion solvent evaporation method for oral delivery
with high antioxidant activities, bioavailability, and absorption in the liver - RSC Advances
(RSC Publishing) [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b142629/docs?utm_src=pdf-body-img#enhancing-the-oral-bioavailability-of-silymarin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b142629?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4703094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4703094/
https://www.mdpi.com/2076-3921/13/1/98
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600178/
https://www.researchgate.net/publication/51620387_Preparation_and_Evaluation_of_Silymarin_b-cyclodextrin_Molecular_Inclusion_Complexes
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480586/
https://www.scielo.br/j/bjps/a/y5vCpdh8qbPcjmvV3Lhvh5s/?lang=en
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra12896c
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra12896c
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra12896c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Flavolignans from Silymarin as Nrf2 Bioactivators and Their Therapeutic Applications -
PMC [pmc.ncbi.nlm.nih.gov]

9. jpionline.org [jpionline.org]

10. researchgate.net [researchgate.net]

11. Enhancement of Silymarin Anti-fibrotic Effects by Complexation With Hydroxypropyl
(HPBCD) and Randomly Methylated (RAMEB) β-Cyclodextrins in a Mouse Model of Liver
Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

12. tandfonline.com [tandfonline.com]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. Development of Silymarin Self-Microemulsifying Drug Delivery System with Enhanced
Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. tandfonline.com [tandfonline.com]

18. Preparation and Evaluation of Silymarin β-cyclodextrin Molecular Inclusion Complexes -
PMC [pmc.ncbi.nlm.nih.gov]

19. pubs.acs.org [pubs.acs.org]

20. researchgate.net [researchgate.net]

21. ijcrt.org [ijcrt.org]

22. researchgate.net [researchgate.net]

23. Simple and Rapid HPLC Separation and Quantification of Flavonoid, Flavonolignans,
and 2,3-Dehydroflavonolignans in Silymarin - PMC [pmc.ncbi.nlm.nih.gov]

24. Silymarin as a Natural Antioxidant: An Overview of the Current Evidence and
Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

25. Silymarin Suppresses Cellular Inflammation By Inducing Reparative Stress Signaling -
PubMed [pubmed.ncbi.nlm.nih.gov]

26. Silymarin and Inflammation: Food for Thoughts - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Enhancing the Oral Bioavailability of Silymarin:
Application Notes and Protocols for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b142629/docs#enhancing-the-oral-
bioavailability-of-silymarin-application-notes-and-protocols-for-researchers]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7277158/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7277158/
https://jpionline.org/storage/2023/05/IntJPharmInvestigation-12-3-299.pdf
https://www.researchgate.net/publication/7268207_A_new_silymarin_preparation_based_on_solid_dispersion_technique
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099081/
https://www.tandfonline.com/doi/full/10.1080/10717540701203034
https://www.researchgate.net/publication/280116989_Silymarin_Suppresses_Cellular_Inflammation_By_Inducing_Reparative_Stress_Signaling
https://www.researchgate.net/publication/6137317_Preparation_and_Characterization_of_Solid_Lipid_Nanoparticles_Containing_Silibinin
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902333/
https://www.researchgate.net/publication/313016376_Silymarin_protects_against_acrylamide-induced_neurotoxicity_via_Nrf2_signalling_in_PC12_cells
https://www.tandfonline.com/doi/pdf/10.1080/10717540701203034
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159273/
https://pubs.acs.org/doi/10.1021/acsomega.3c04225
https://www.researchgate.net/publication/297682250_Formation_of_Phytosome_Containing_Silymarin_Using_Thin_Layer-Hydration_Technique_Aimed_for_Oral_Delivery
https://ijcrt.org/papers/IJCRT2208496.pdf
https://www.researchgate.net/publication/360730137_Silymarin_loaded_solid_lipid_nanoparticles_for_oral_delivery_Development_characterization_and_cytotoxic_effect_on_breast_cancer_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7073671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7073671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665566/
https://pubmed.ncbi.nlm.nih.gov/26186142/
https://pubmed.ncbi.nlm.nih.gov/26186142/
https://pubmed.ncbi.nlm.nih.gov/38247522/
https://www.benchchem.com/product/b142629/docs#enhancing-the-oral-bioavailability-of-silymarin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b142629/docs#enhancing-the-oral-bioavailability-of-silymarin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b142629/docs#enhancing-the-oral-bioavailability-of-silymarin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b142629/docs#enhancing-the-oral-bioavailability-of-silymarin-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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